Cas no 1797959-93-3 (1-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-[(thiophen-2-yl)methyl]urea)

• Product Name: 1-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-[(thiophen-2-yl)methyl]urea
• CAS No: 1797959-93-3
• MF: C₂₀H₁₇N₅O₂S
• MW: 391.446282148361
• CID: 5374210
• Update Time: 2025-05-20

1-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[2-[[3-(4-Pyridinyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-N′-(2-thienylmethyl)urea
• 1-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-[(thiophen-2-yl)methyl]urea

• Inchi： 1S/C20H17N5O2S/c26-20(22-13-16-5-3-11-28-16)23-17-6-2-1-4-15(17)12-18-24-19(25-27-18)14-7-9-21-10-8-14/h1-11H,12-13H2,(H2,22,23,26)
• InChI Key： REANLZZAJILUDP-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1CC1ON=C(C2C=CN=CC=2)N=1)C(NCC1SC=CC=1)=O

Experimental Properties

• Density: 1.356±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.83±0.46(Predicted)

Additional information on 1-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-[(thiophen-2-yl)methyl]urea

Compound CAS No. 1797959-93-3: 1-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-[(thiophen-2-yl)methyl]urea

The compound with CAS No. 1797959-93-3, known as 1-(2-{[3-(pyridin-4-yl)-1,2,4 oxadiazol 5 yl]methyl}phenyl)-3 [(thiophen 2 yl)methyl]urea, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields such as drug discovery and materials science. The molecule's structure incorporates key functional groups like oxadiazole, pyridine, and thiophene, which contribute to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry. These heterocyclic compounds are known for their ability to modulate enzyme activity and cellular signaling pathways. In the case of our compound, the presence of a pyridine ring further enhances its electronic properties, making it a promising candidate for exploring novel therapeutic agents. The integration of a thiophene group introduces additional aromaticity and conjugation, which can significantly influence the molecule's photophysical properties.

One of the most intriguing aspects of this compound is its urea functionality. Urea groups are widely used in organic synthesis due to their ability to form hydrogen bonds and participate in various non-covalent interactions. In this compound, the urea group serves as a versatile platform for further chemical modifications, enabling researchers to explore its potential as a building block for more complex molecular architectures.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high precision. Researchers have developed efficient methodologies to construct the intricate framework of this molecule, often employing multi-component reactions or stepwise assembly strategies. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by introducing substituents at specific positions.

The biological evaluation of this compound has revealed intriguing results. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, which are critical for drug candidates.

In terms of materials science applications, this compound has shown promise as a component in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its unique electronic structure enables efficient charge transport and emission properties, making it a valuable addition to the growing library of functional materials.

Furthermore, computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure of this compound. These studies have revealed that the molecule exhibits significant conjugation across its heterocyclic rings, which enhances its stability and reactivity. Such findings are crucial for guiding future experimental work and optimizing the compound's performance in various applications.

Despite its potential, further research is needed to fully harness the capabilities of this compound. Ongoing studies are focused on understanding its long-term stability under different environmental conditions and exploring its compatibility with existing drug delivery systems. Additionally, efforts are being made to scale up its production for large-scale testing and commercialization.

In conclusion, the compound with CAS No. 1797959 93 3 represents a fascinating example of modern chemical innovation. Its unique structure combines multiple functional groups that offer diverse opportunities for both fundamental research and practical applications. As our understanding of this molecule continues to grow, it is likely to play an increasingly important role in advancing science and technology across multiple disciplines.